Cas no 61365-95-5 (5(4H)-Isoxazolone, 4-[(2-methoxyphenyl)methylene]-3-methyl-)

• Product Name: 5(4H)-Isoxazolone, 4-[(2-methoxyphenyl)methylene]-3-methyl-
• CAS No: 61365-95-5
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 482170
• PubChem ID: 356867
• Update Time: 2025-04-19

5(4H)-Isoxazolone, 4-[(2-methoxyphenyl)methylene]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Isoxazolone, 4-[(2-methoxyphenyl)methylene]-3-methyl-
• 4-[(2-methoxyphenyl)methylidene]-3-methyl-1,2-oxazol-5-one
• 61365-95-5
• DTXSID20326759
• 3-methyl-4-(2-methoxyphenyl)methylene-isoxazole-5(4h)-one
• ChemDiv3_002500

• Inchi： 1S/C12H11NO3/c1-8-10(12(14)16-13-8)7-9-5-3-4-6-11(9)15-2/h3-7H,1-2H3
• InChI Key： WCVBPLSMUZZOOE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C=C1C(=O)ON=C1C

Computed Properties

• Exact Mass: 217.07393
• Monoisotopic Mass: 217.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.89